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Compound of Interest

Compound Name: 3-butyl-1H-indene

Cat. No.: B15494309

Disclaimer: Specific safety data for 3-butyl-1H-indene is not readily available. The following
information is based on the safety profile of the parent compound, 1H-Indene, and should be
used as a guideline. A comprehensive risk assessment should be conducted before handling 3-
butyl-1H-indene.

Introduction

This document provides detailed safety precautions and handling protocols for 3-butyl-1H-
indene, targeting researchers, scientists, and professionals in drug development. Due to the
limited availability of specific toxicological and safety data for 3-butyl-1H-indene, the safety
guidelines are extrapolated from the known hazards of the parent compound, 1H-Indene. It is
imperative to handle this compound with caution in a controlled laboratory environment.

Hazard Identification and Classification

Based on the data for 1H-Indene, 3-butyl-1H-indene is anticipated to be a flammable liquid
and may be harmful if swallowed or inhaled.

GHS Hazard Statements (based on 1H-Indene):
e H226: Flammable liquid and vapor.[1][2]
e H304: May be fatal if swallowed and enters airways.[1][2]

e H315: Causes skin irritation.[3]
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e H317: May cause an allergic skin reaction.[3]

e H332: Harmful if inhaled.

e H410: Very toxic to aquatic life with long lasting effects.[3]
Signal Word: Danger|[1]

Physical and Chemical Properties

The following table summarizes the physical and chemical properties of 1H-Indene, which can
be used as an estimate for 3-butyl-1H-indene.

Property Value Reference
Molecular Formula C13H16 N/A
Molecular Weight 172.27 g/mol [4]
Appearance Colorless to yellow liquid [2][5]
Boiling Point 181-182°C [1][5]
Melting Point -5t0-3°C [1][5]

Flash Point 38 °C (100.4 °F) [2]

Density 0.996 g/cm? at 25 °C [1][5]

N Insoluble in water. Soluble in
Solubility [6]
ethanol, acetone, and ether.

Experimental Protocols

o Eye Protection: Wear chemical safety goggles and a face shield.[1][2]

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[7] Change gloves
immediately if contaminated.

o Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[1][8]
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o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
vapors or aerosols are generated, a NIOSH-approved respirator with an organic vapor
cartridge is required.[1][2]

e Handling:

[e]

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

o

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3][9]

[¢]

Use only non-sparking tools.[1][2][9]

[e]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2][9]

[e]

Avoid contact with skin, eyes, and clothing.[2][7]

o

Avoid inhalation of vapor or mist.[7]

o Storage:

[¢]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][3][9]

[e]

Keep away from heat and sources of ignition.[1][3]

o

Store locked up.[1][2]

[¢]

Recommended storage temperature: 2 - 8 °C.[5]

o Spill:

[e]

Evacuate the area and remove all sources of ignition.[1][9]

Ventilate the area.

o

[¢]

Wear appropriate PPE.

[¢]

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).[2][9]

[e]

Collect the absorbed material into a sealed container for disposal.
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o Do not let the product enter drains.[1][3]

o Fire:
o Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish.[1][2]
o Vapors are heavier than air and may travel to a source of ignition and flash back.[9]

o First Aid:

[e]

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[1][2]

o If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

[1](2]

o If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms occur.[2][9]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[9]

Waste Disposal

Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[1][2] Do not dispose of with household garbage or allow to reach the
sewage system.[10]

Visualization

The following diagram illustrates the general workflow for safely handling 3-butyl-1H-indene.
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Workflow for Safe Handling of 3-butyl-1H-indene
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Caption: Safe handling workflow for 3-butyl-1H-indene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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